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CAS No.: 5619-09-0

Cat. No.: B555556

Get Quote

Introduction
DL-Tryptophan methyl ester hydrochloride is the hydrochloride salt of the methyl ester of

DL-Tryptophan, a racemic mixture of the essential amino acid. The esterification of the

carboxylic acid group makes it a valuable intermediate in organic synthesis, particularly in

peptide synthesis where the amino group must be free for coupling reactions.[1] Its

hydrochloride salt form enhances solubility and stability, making it a versatile building block for

researchers in medicinal chemistry, drug development, and biochemical studies.[1][2] This

guide provides a comprehensive technical overview of its chemical properties, analytical

characterization, synthesis, and applications, designed for professionals in the scientific

community.

Physicochemical Properties
DL-Tryptophan methyl ester hydrochloride is typically a white to off-white crystalline solid or

powder.[2][3] As a racemic mixture, it does not exhibit optical activity. The fundamental

physicochemical properties are summarized below.
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Property Value Reference

CAS Number 5619-09-0 [2]

Molecular Formula C₁₂H₁₄N₂O₂·HCl [2]

Molecular Weight 254.71 g/mol [3]

Appearance
White to off-white

powder/crystal
[1][2]

Melting Point 214-219 °C [2]

Storage
0-8°C, in a cool, dry, and well-

ventilated place
[2][3]

Solubility Profile
The hydrochloride salt form significantly enhances the aqueous solubility compared to the free

base. Its solubility is a critical parameter for reaction solvent selection and purification

processes like crystallization. The solubility is generally highest in polar protic solvents and

decreases with decreasing solvent polarity.[4]

Data from studies on the L-enantiomer, which is expected to have a similar solubility profile for

non-chiral properties, shows a strong dependence on both the solvent and temperature, with

solubility increasing as temperature rises.[4]
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Solvent
Mole Fraction (x₁) at 298.15
K (25 °C)

Reference

Methanol 0.033403 [3][4]

Water 0.011939 [4][5]

Ethanol 0.007368 [4]

Dimethyl Sulfoxide (DMSO) Soluble (50 mg/ml) [5]

n-Propanol 0.003708 [4]

n-Butanol 0.002632 [4]

Isopropanol 0.001573 [4]

Acetone 0.000605 [4]

Ethyl acetate 0.000074 [4]

Acetonitrile 0.000065 [4]

Note: The quantitative mole fraction data is for the L-enantiomer but serves as a strong

reference for the DL-racemate.

Synthesis and Reactivity
Fischer-Speier Esterification: The Primary Synthetic
Route
The most common and straightforward method for synthesizing amino acid methyl esters is the

Fischer-Speier esterification.[3] This method involves treating the amino acid with methanol in

the presence of an acid catalyst. Thionyl chloride (SOCl₂) is a particularly effective reagent as it

reacts with methanol to generate anhydrous HCl in situ, which acts as the catalyst and

protonates the amino group, preventing side reactions.[3]
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Reactants

Process

DL-Tryptophan

Suspend Tryptophan in
Methanol at 0°C

Methanol Thionyl Chloride (SOCl₂)

Add SOCl₂ dropwise

Reflux for 2-4 hours

Remove solvent
(Rotary Evaporation)

Precipitate with
Diethyl Ether

Filter and Dry

DL-Tryptophan Methyl
Ester Hydrochloride
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Analytical Techniques Information Obtained

DL-Tryptophan
Methyl Ester HCl

¹H NMR Spectroscopy

FTIR Spectroscopy

HPLC

Structural Elucidation

Functional Groups

Purity & Quantification

DL-Tryptophan
Methyl Ester HCl

Pharmaceutical Development Peptide Synthesis Biochemical Research

Precursor for drugs targeting
neurological disorders.

Building block for creating
custom peptide sequences.

Substrate in studies of
serotonin production and

mood regulation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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